2-{5-[(E)-2-nitroethenyl]furan-2-yl}benzoic acid

• Molecular Formula: C13H9NO5
• Molecular Weight: 259.21 g/mol
• IUPAC Name: 2-[5-[(E)-2-nitroethenyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C13H9NO5/c15-13(16)11-4-2-1-3-10(11)12-6-5-9(19-12)7-8-14(17)18/h1-8H,(H,15,16)/b8-7+
• InChI Key: SVEXRFQKTCOOPK-BQYQJAHWSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C/[N+](=O)[O-])C(=O)O
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C[N+](=O)[O-])C(=O)O

Description

2-{5-[(E)-2-nitroethenyl]furan-2-yl}benzoic acid is a complex organic compound that belongs to the class of furan derivatives This compound is characterized by the presence of a furan ring substituted with a nitroethenyl group and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{5-[(E)-2-nitroethenyl]furan-2-yl}benzoic acid typically involves the reaction of 5-(2-nitrophenyl)furfural with 2-aminobenzoic acid. The reaction proceeds through a condensation mechanism, where the aldehyde group of 5-(2-nitrophenyl)furfural reacts with the amino group of 2-aminobenzoic acid to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Common industrial practices include the use of continuous flow reactors and automated synthesis systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-{5-[(E)-2-nitroethenyl]furan-2-yl}benzoic acid undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The furan ring can undergo electrophilic substitution reactions, where the nitroethenyl group can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride are commonly used.

Substitution: Electrophilic substitution reactions often require acidic or basic conditions, depending on the nature of the substituent.

Major Products Formed

Reduction: The major product formed is 2-{5-[(E)-2-aminoethenyl]furan-2-yl}benzoic acid.

Substitution: The products vary depending on the substituent introduced during the reaction.

Scientific Research Applications

2-{5-[(E)-2-nitroethenyl]furan-2-yl}benzoic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development, particularly for its anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{5-[(E)-2-nitroethenyl]furan-2-yl}benzoic acid involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The furan ring and benzoic acid moiety contribute to the compound’s overall activity by enhancing its binding affinity to target molecules .

Comparison with Similar Compounds

Similar Compounds

5-(2-Nitrophenyl)furfural: A precursor in the synthesis of 2-{5-[(E)-2-nitroethenyl]furan-2-yl}benzoic acid.

2-Furoic acid: A simpler furan derivative with similar structural features.

2-{5-[(E)-2-aminoethenyl]furan-2-yl}benzoic acid: A reduced form of the compound with an amino group instead of a nitro group.

Uniqueness

This compound is unique due to the presence of both a nitroethenyl group and a benzoic acid moiety, which confer distinct chemical and biological properties.